Cas no 842123-93-7 (2-[(3-chlorophenyl)methyl]-1,3-dioxolane)

• Product Name: 2-[(3-chlorophenyl)methyl]-1,3-dioxolane
• CAS No: 842123-93-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD04117648
• CID: 1821824
• PubChem ID: 2757491
• Update Time: 2025-10-30

2-[(3-chlorophenyl)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorophenyl)methyl]-1,3-dioxolane
• 1-Chloro-3-(1,3-dioxolan-2-ylmethyl)benzene
• AC1MBVZN
• CTK5F1985
• AG-H-36353
• Chloro-3-(1,3-dioxolan-2-ylMethyl)benzene
• DTXSID10373919
• 2-(3-Chlorobenzyl)-1,3-dioxolane
• DB-301352
• 842123-93-7
• AKOS006345530

• MDL： MFCD04117648
• Inchi： 1S/C10H11ClO2/c11-9-3-1-2-8(6-9)7-10-12-4-5-13-10/h1-3,6,10H,4-5,7H2
• InChI Key： VDLFACKUDVCUQD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1OCCO1

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.25540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-[(3-chlorophenyl)methyl]-1,3-dioxolane

Introduction to 2-[(3-chlorophenyl)methyl]-1,3-dioxolane (CAS No. 842123-93-7)

2-[(3-chlorophenyl)methyl]-1,3-dioxolane is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the dioxolane family, which is widely recognized for its versatility in synthetic applications. The presence of a chlorophenyl substituent and a dioxolane ring imparts distinct reactivity and potential utility in medicinal chemistry. With a CAS number of 842123-93-7, this compound has garnered attention due to its role as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-[(3-chlorophenyl)methyl]-1,3-dioxolane consists of a dioxolane ring substituted with a methyl group at the 2-position and a 3-chlorophenyl moiety at the 1-position. This arrangement confers both electronic and steric effects that influence its chemical behavior. The chlorophenyl group, in particular, introduces electrophilic characteristics, making it a valuable component in nucleophilic substitution reactions. These properties have positioned this compound as a key intermediate in the development of novel pharmaceuticals and agrochemicals.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. 2-[(3-chlorophenyl)methyl]-1,3-dioxolane has been explored as a precursor in the synthesis of potential drug candidates targeting various diseases. Its structural framework allows for modifications that can enhance binding affinity to biological targets, making it a promising scaffold for medicinal chemists. Researchers have leveraged its reactivity to develop analogs with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of 2-[(3-chlorophenyl)methyl]-1,3-dioxolane is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the dioxolane core into kinase inhibitors, scientists have been able to design molecules with enhanced selectivity and potency. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells.

The synthesis of 2-[(3-chlorophenyl)methyl]-1,3-dioxolane typically involves the reaction of ethylene oxide with benzyl chloride under controlled conditions, followed by further functionalization to introduce the desired substituents. This approach highlights the compound's utility as a versatile building block in organic synthesis. The ease with which it can be modified makes it an attractive choice for researchers seeking to explore new chemical space without extensive synthetic challenges.

Recent advancements in computational chemistry have further enhanced the understanding of 2-[(3-chlorophenyl)methyl]-1,3-dioxolane's reactivity and potential applications. Molecular modeling studies have predicted its interaction with biological targets, providing insights into how structural modifications can optimize its pharmacological properties. These computational tools have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtually before conducting wet lab experiments.

The agrochemical sector has also benefited from the exploration of 2-[(3-chlorophenyl)methyl]-1,3-dioxolane derivatives. Its structural features make it suitable for developing novel pesticides with improved efficacy and environmental safety. For example, researchers have synthesized analogs that exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. Such developments are crucial in addressing global food security challenges while minimizing environmental impact.

In conclusion, 2-[(3-chlorophenyl)methyl]-1,3-dioxolane (CAS No. 842123-93-7) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, compounds like this are poised to play an increasingly vital role in addressing some of society's most pressing challenges.